Cas no 1248551-34-9 ((3-methylpyrrolidin-2-yl)methanol)

(3-Methylpyrrolidin-2-yl)methanol is a chiral pyrrolidine derivative featuring a hydroxymethyl group at the 2-position and a methyl substituent at the 3-position of the pyrrolidine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemistry and functional group arrangement make it valuable for constructing complex heterocyclic frameworks or as a building block for chiral ligands and catalysts. The hydroxymethyl group offers a handle for further derivatization, enabling the introduction of additional functionalities. The methyl substitution influences conformational stability, which can be leveraged in stereoselective reactions. This compound is typically handled under inert conditions due to its potential sensitivity.
(3-methylpyrrolidin-2-yl)methanol structure
1248551-34-9 structure
Product Name:(3-methylpyrrolidin-2-yl)methanol
CAS No:1248551-34-9
MF:C6H13NO
MW:115.173521757126
MDL:MFCD17267730
CID:4580906
PubChem ID:19822527
Update Time:2025-06-11

(3-methylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-methylpyrrolidin-2-yl)methanol
    • (3-Methylpyrrolidin-2-yl)methanol, mixture of diastereomers
    • (3-Methyl-pyrrolidin-2-yl)-methanol
    • MDL: MFCD17267730
    • Inchi: 1S/C6H13NO/c1-5-2-3-7-6(5)4-8/h5-8H,2-4H2,1H3
    • InChI Key: STWLHKFAJXALLT-UHFFFAOYSA-N
    • SMILES: N1CCC(C)C1CO

Experimental Properties

  • Color/Form: Not available
  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 183.3±13.0 °C at 760 mmHg
  • Flash Point: 78.4±10.5 °C
  • Vapor Pressure: 0.2±0.8 mmHg at 25°C

(3-methylpyrrolidin-2-yl)methanol Security Information

(3-methylpyrrolidin-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M325250-10mg
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9
10mg
$ 50.00 2022-06-04
TRC
M325250-50mg
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9
50mg
$ 210.00 2022-06-04
TRC
M325250-100mg
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9
100mg
$ 295.00 2022-06-04
eNovation Chemicals LLC
Y1124245-250mg
(3-Methyl-pyrrolidin-2-yl)-methanol
1248551-34-9 95%
250mg
$300 2023-05-18
eNovation Chemicals LLC
Y1124245-500mg
(3-Methyl-pyrrolidin-2-yl)-methanol
1248551-34-9 95%
500mg
$435 2023-05-18
eNovation Chemicals LLC
Y1124245-1g
(3-Methyl-pyrrolidin-2-yl)-methanol
1248551-34-9 95%
1g
$665 2024-07-28
eNovation Chemicals LLC
Y1124245-5g
(3-Methyl-pyrrolidin-2-yl)-methanol
1248551-34-9 95%
5g
$2675 2024-07-28
Enamine
EN300-170189-0.05g
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9 95%
0.05g
$182.0 2023-09-20
Enamine
EN300-170189-0.1g
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9 95%
0.1g
$272.0 2023-09-20
Enamine
EN300-170189-0.25g
(3-methylpyrrolidin-2-yl)methanol
1248551-34-9 95%
0.25g
$389.0 2023-09-20

Additional information on (3-methylpyrrolidin-2-yl)methanol

Comprehensive Analysis of (3-methylpyrrolidin-2-yl)methanol (CAS No. 1248551-34-9): Properties, Applications, and Industry Trends

(3-methylpyrrolidin-2-yl)methanol (CAS No. 1248551-34-9) is a chiral pyrrolidine derivative gaining attention in pharmaceutical and fine chemical industries due to its versatile applications. This compound features a 3-methylpyrrolidine core with a hydroxymethyl functional group, making it a valuable intermediate for asymmetric synthesis. Recent studies highlight its role in drug discovery, particularly for central nervous system (CNS) targets, aligning with the growing demand for neuroactive compounds in treating neurological disorders.

The structural uniqueness of (3-methylpyrrolidin-2-yl)methanol contributes to its stereoselective reactivity, a hot topic in green chemistry and catalysis research. With the rise of AI-driven molecular design, researchers frequently search for "chiral building blocks for drug synthesis" or "pyrrolidine derivatives in medicinal chemistry," positioning this compound as a key subject. Its low toxicity profile and high purity synthesis methods further enhance its industrial relevance.

From a synthetic perspective, CAS No. 1248551-34-9 is often synthesized via reductive amination or enantioselective hydrogenation, techniques trending in process optimization discussions. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are critical for quality control, addressing common queries about "purity validation of chiral compounds." The compound’s logP value and hydrogen bonding capacity also make it a candidate for computational chemistry studies.

Market trends show increased interest in (3-methylpyrrolidin-2-yl)methanol for peptide mimetics and small molecule inhibitors, reflecting the broader shift toward targeted therapies. FAQs such as "scalable synthesis of pyrrolidine alcohols" or "applications in agrochemicals" underscore its cross-industry utility. Regulatory-compliant GMP production protocols are another focus area, ensuring safety in pharmaceutical intermediates.

In conclusion, 1248551-34-9 exemplifies the intersection of chiral technology and sustainable chemistry. Its adaptability to continuous flow chemistry and compatibility with biocatalysts align with future-oriented research, answering search trends like "innovative synthetic routes for heterocycles." This positions the compound as a pivotal player in advancing precision medicine and material science.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd